Cas no 13345-26-1 (Benzoapyren-8-ol)

• Product Name: Benzoapyren-8-ol
• CAS No: 13345-26-1
• Molecular Formula: C₂₀H₁₂O
• Molecular Weight: 268.30868
• CID: 182211
• PubChem ID: 25893

Benzoapyren-8-ol Properties

Names and Identifiers

• Benzo[a]pyren-8-ol
• 8-HYDROXYBENZO[A]PYRENE
• 8-Hydroxy-benzo(a)pyrene
• Benzo(a)pyren-8-ol
• Benzo(a)pyrene, 8-hydroxy-
• benzo[pqr]tetraphen-8-ol
• BRN 2379758
• 8-Hydroxy benzo[a]pyrene
• BIDD:ER0355
• 8-HYDROXYBENZO(A)PYRENE
• Q27116106
• 13345-26-1
• AKOS015905883
• pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2,4,6,8,10,12,14,16,19-decaen-5-ol
• DTXSID00158116
• 8-Hydroxy-3,4-benzopyrene
• CHEMBL1908057
• CHEBI:34493
• NS00124225
• CS-0098958

• InChIKey： OWEZWMDNHHTXJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H12O/c21-16-7-9-17-15(11-16)10-14-5-4-12-2-1-3-13-6-8-18(17)20(14)19(12)13/h1-11,21H
• SMILES： C1C2=C3C4=C(C=C5C=C(O)C=CC5=C4C=C2)C=CC3=CC=1

Computed Properties

• Exact Mass: 268.08886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 268.088815
• Heavy Atom Count: 21
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.924
• Boiling Point: 527.2°Cat760mmHg
• Flash Point: 252.9°C
• Density: 1.379

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes